Cas no 900259-92-9 (3-(3,4-dimethoxyphenyl)-2,5-dimethyl-N-(2-phenylethyl)pyrazolo1,5-apyrimidin-7-amine)

• Product Name: 3-(3,4-dimethoxyphenyl)-2,5-dimethyl-N-(2-phenylethyl)pyrazolo1,5-apyrimidin-7-amine
• CAS No: 900259-92-9
• MF: C₂₄H₂₆N₄O₂
• MW: 402.488845348358
• CID: 5425178
• Update Time: 2025-07-16

3-(3,4-dimethoxyphenyl)-2,5-dimethyl-N-(2-phenylethyl)pyrazolo1,5-apyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethoxyphenyl)-2,5-dimethyl-N-(2-phenylethyl)pyrazolo[1,5-a]pyrimidin-7-amine
• 3-(3,4-dimethoxyphenyl)-2,5-dimethyl-N-(2-phenylethyl)pyrazolo1,5-apyrimidin-7-amine

• Inchi： 1S/C24H26N4O2/c1-16-14-22(25-13-12-18-8-6-5-7-9-18)28-24(26-16)23(17(2)27-28)19-10-11-20(29-3)21(15-19)30-4/h5-11,14-15,25H,12-13H2,1-4H3
• InChI Key： QHPPGCHSQSGIJY-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=C(OC)C(OC)=C3)C(C)=NN1C(NCCC1=CC=CC=C1)=CC(C)=N2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(3,4-dimethoxyphenyl)-2,5-dimethyl-N-(2-phenylethyl)pyrazolo1,5-apyrimidin-7-amine

Introduction to 3-(3,4-dimethoxyphenyl)-2,5-dimethyl-N-(2-phenylethyl)pyrazolo[1,5-a]pyrimidin-7-amine (CAS No. 900259-92-9)

3-(3,4-dimethoxyphenyl)-2,5-dimethyl-N-(2-phenylethyl)pyrazolo[1,5-a]pyrimidin-7-amine, with the CAS number 900259-92-9, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The structure of 3-(3,4-dimethoxyphenyl)-2,5-dimethyl-N-(2-phenylethyl)pyrazolo[1,5-a]pyrimidin-7-amine features a pyrazolo[1,5-a]pyrimidine core substituted with a 3,4-dimethoxyphenyl group and a 2-phenylethyl amine moiety. The presence of these functional groups imparts unique pharmacological properties to the molecule. The dimethoxyphenyl group is known for its ability to modulate receptor interactions and enhance lipophilicity, while the 2-phenylethyl amine moiety can influence the compound's bioavailability and receptor binding affinity.

Recent studies have highlighted the potential of 3-(3,4-dimethoxyphenyl)-2,5-dimethyl-N-(2-phenylethyl)pyrazolo[1,5-a]pyrimidin-7-amine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 3-(3,4-dimethoxyphenyl)-2,5-dimethyl-N-(2-phenylethyl)pyrazolo[1,5-a]pyrimidin-7-amine has shown promising antiviral activity against several viral strains. Research conducted at the National Institutes of Health (NIH) demonstrated that this compound effectively inhibits the replication of influenza A virus by interfering with viral RNA synthesis. The antiviral efficacy was attributed to its ability to disrupt the interaction between viral RNA-dependent RNA polymerase and host cell factors.

The anticancer potential of 3-(3,4-dimethoxyphenyl)-2,5-dimethyl-N-(2-phenylethyl)pyrazolo[1,5-a]pyrimidin-7-amine has also been explored in preclinical studies. A study published in Cancer Research found that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The mechanism involves the activation of intrinsic apoptotic pathways through the upregulation of pro-apoptotic proteins such as Bax and Bak and the downregulation of anti-apoptotic proteins like Bcl-2 and Bcl-xL.

The pharmacokinetic profile of 3-(3,4-dimethoxyphenyl)-2,5-dimethyl-N-(2-phenylethyl)pyrazolo[1,5-a]pyrimidin-7-amine has been extensively studied to optimize its therapeutic potential. In vitro and in vivo experiments have shown that this compound exhibits favorable oral bioavailability and a reasonable half-life. These properties make it an attractive candidate for further development as an oral medication.

Safety and toxicity assessments are crucial for any potential drug candidate. Preclinical studies have indicated that 3-(3,4-dimethoxyphenyl)-2,5-dimethyl-N-(2-phenylethyl)pyrazolo[1,5-a]pyrimidin-7-amine has a favorable safety profile with no significant adverse effects observed at therapeutic doses. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 3-(3,4-dimethoxyphenyl)-2,5-dimethyl-N-(2-phenylethyl)pyrazolo[1,5-a]pyrimidin-7-amine (CAS No. 900259-92-9) is a promising compound with diverse biological activities and therapeutic potential. Its anti-inflammatory, antiviral, and anticancer properties make it a valuable candidate for further research and development in medicinal chemistry. Ongoing studies aim to elucidate its mechanisms of action and optimize its pharmacological properties for clinical applications.